N-(2-fluorophenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide

• IUPAC Name: N'-(2-fluorophenyl)-N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]oxamide
• InChI: InChI=1S/C21H23FN2O4/c22-17-8-4-5-9-18(17)24-20(26)19(25)23-14-21(27,15-6-2-1-3-7-15)16-10-12-28-13-11-16/h1-9,16,27H,10-14H2,(H,23,25)(H,24,26)
• InChI Key: ZZAJDEDGBOJHMW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C(CNC(=O)C(=O)NC2=CC=CC=C2F)(C3=CC=CC=C3)O
• Molecular Formula: C21H23FN2O4
• Molecular Weight: 386.4 g/mol

Description

N-(2-fluorophenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the family of benzamide derivatives and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Photophysical Properties

• Water-Soluble Cruciform Fluorophores : A study reported the synthesis of water-soluble cruciform fluorophores that demonstrate sensitivity towards protons and selected metal ions. These compounds exhibit distinctive photophysical behaviors, influenced by the attachment of carboxylate units, which may imply the compound's potential in sensory applications or as a fluorophore for studying metal ion interactions in aqueous solutions (Tolosa, Zucchero, & Bunz, 2008).

Environmental Monitoring

• Detection of Herbicides : Research on the detection of herbicides and their degradates in natural water showcases the importance of analytical methods in environmental monitoring. This work emphasizes the role of specific compounds in isolating and identifying pollutants, which may parallel the application of complex compounds like N-(2-fluorophenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide in environmental studies (Zimmerman, Schneider, & Thurman, 2002).

Photophysics and Molecular Design

• Emission Properties of Molecules with Isolated Phenyl Rings : Investigation into molecules with nonconjugated structures revealing that intramolecular interactions can lead to extended emission spectra and high quantum yields. This study highlights the potential of structurally intricate molecules in designing efficient fluorophores (Zhang et al., 2017).

Material Science Applications

• Phenylethynyl-Terminated Oligomers : The synthesis and properties of phenylethynyl-terminated, star-branched oligomers demonstrate applications in creating thermally crosslinkable resins. Such research underscores the significance of specific molecular designs in developing new materials with desirable mechanical and thermal properties (Ooi, Hergenrother, & Harris, 2000).

Biomedical Applications

• Fluorescent Probes for Metal Ions : A study on the design and synthesis of a colorimetric and long-wavelength fluorescent probe for Hg2+ showcases the utility of specific compounds in detecting metal ions, which could be analogous to potential biomedical or environmental applications of N-(2-fluorophenyl)-N'-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]ethanediamide (Zhu et al., 2014).